Cas no 53309-89-0 (Benzeneethanamine, a-ethyl-)

Benzeneethanamine, a-ethyl- structure
Benzeneethanamine, a-ethyl- structure
Product Name:Benzeneethanamine, a-ethyl-
CAS No:53309-89-0
MF:C10H15N
MW:149.232802629471
CID:371262
PubChem ID:103771
Update Time:2025-04-19

Benzeneethanamine, a-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine, a-ethyl-
    • 1-PHENYL-2-AMINOBUTANE
    • 1-phenylbutan-2-amine
    • 1-Phenyl-2-amino-butan
    • benzeneethanamine, alpha-ethyl-
    • Phenethylamine, .alpha.-ethyl-
    • NS00018421
    • beta-Phenyl-n-butyl-amin
    • 1-Benzylpropylamine
    • AKOS008135523
    • 1-Fenylo-3-metylo-aminopropan
    • 1-Phenyl-2-butanamine
    • Z431980016
    • L76NRN6FL5
    • 1-Phenyl-2-amino-butan [German]
    • 1-Benzyl-propylamine
    • IOLQWLOHKZENDW-UHFFFAOYSA-N
    • DL-alpha-Ethylphenethylamine
    • AM20040652
    • 30543-88-5
    • Phenylisobutylamine
    • EN300-65190
    • BDBM50028649
    • Phenethylamine, alpha-ethyl-, (+/-)-
    • Aurora KA-7111
    • 53309-89-0
    • 2-Amino-1-phenylbutane
    • beta-Phenyl-N-butylamine
    • Phenethylamine, alpha-ethyl-
    • 1-Fenylo-3-metylo-aminopropan [Polish]
    • Y13611
    • alpha-ethylphenethylamine
    • SCHEMBL43428
    • 1-benzyl-propyl-amine
    • AB91931
    • (+/-)-alpha-Ethylphenylethylamine
    • Q15409350
    • BRN 2690196
    • CHEMBL21360
    • PD042417
    • DTXSID50874112
    • beta-Phenyl-n-butyl-amin [German]
    • Inchi: 1S/C10H15N/c1-2-10(11)8-9-6-4-3-5-7-9/h3-7,10H,2,8,11H2,1H3
    • InChI Key: IOLQWLOHKZENDW-UHFFFAOYSA-N
    • SMILES: NC(CC)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 149.120449
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.936
  • Boiling Point: 228.8°C at 760 mmHg
  • Flash Point: 95.9°C
  • Refractive Index: 1.521
  • PSA: 26.02
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